Cas no 876942-73-3 (2-1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol)

• Product Name: 2-1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol
• CAS No: 876942-73-3
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 5447461
• PubChem ID: 135558329
• Update Time: 2025-08-05

2-1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

• F3032-0074
• furan-2-yl(3-(2-hydroxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)methanone
• 2-[1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol
• furan-2-yl-[5-(2-hydroxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]methanone
• AKOS016895073
• Z166630788
• 876942-73-3
• AKOS001210784
• 2-1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol

• Inchi： 1S/C21H18N2O3/c1-14-8-10-15(11-9-14)18-13-17(16-5-2-3-6-19(16)24)22-23(18)21(25)20-7-4-12-26-20/h2-12,18,24H,13H2,1H3
• InChI Key： USFYBSWUKOXCMI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1C(C2C=CC(C)=CC=2)CC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 346.13174244g/mol
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenol

Compound CAS No. 876942-73-3: 2-[1-(Furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol

The compound with CAS No. 876942-73-3, known as 2-[1-(furan-2-carbonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenol, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system. The presence of the furan moiety and the phenolic group further enhances its chemical diversity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The furan ring in the molecule contributes to its aromaticity and stability, while the pyrazole ring introduces unique electronic properties that can be exploited in various chemical reactions. The 4-methylphenyl group adds steric bulk and potential for further functionalization. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most significant aspects of this compound is its ability to act as a precursor for more complex molecules. For instance, the phenolic group can undergo various substitution reactions, enabling the synthesis of derivatives with enhanced bioactivity or selectivity. Researchers have demonstrated that modifying the substituents on the pyrazole ring can significantly alter the compound's pharmacokinetic properties, making it a versatile building block for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the furan and pyrazole rings requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, aligning with current trends toward sustainable chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the pyrazole ring exhibits significant electron-withdrawing effects, which can influence its interaction with biological targets. This understanding has paved the way for rational design strategies aimed at improving the compound's efficacy and reducing off-target effects.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and sensors. Studies have shown that incorporating such heterocyclic compounds into polymer frameworks can enhance charge transport properties, leading to more efficient devices.

In conclusion, CAS No. 876942-73-3 represents a valuable addition to the arsenal of organic compounds available for research and development. Its complex structure, combined with recent advancements in synthetic methods and computational tools, positions it as a key player in diverse scientific disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial sectors.